Cas no 3027-36-9 (1,3-Benzenedicarbonyldiazide)

• Product Name: 1,3-Benzenedicarbonyldiazide
• CAS No: 3027-36-9
• MF: C₈H₄N₆O₂
• MW: 216.156359672546
• CID: 317082
• PubChem ID: 76411
• Update Time: 2025-04-19

1,3-Benzenedicarbonyldiazide Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarbonyldiazide
• benzene-1,3-dicarbonyl azide
• Isophthaloyl diazide
• 1,3-Benzenedicarbonyl diazide
• DTXSID2062797
• 3027-36-9

• Inchi： 1S/C8H4N6O2/c9-13-11-7(15)5-2-1-3-6(4-5)8(16)12-14-10/h1-4H
• InChI Key： OYSSCEMVGJEQHM-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C(N=[N+]=[N-])=O)C=1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 216.03972
• Monoisotopic Mass: 216.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.9A^2
• XLogP3: 3.6

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 131.66